Cas no 5457-28-3 (1H-indole-3-carbonitrile)

• Product Name: 1H-indole-3-carbonitrile
• CAS No: 5457-28-3
• MF: C₉H₆N₂
• MW: 142.157341480255
• MDL: MFCD00022717
• CID: 45906
• PubChem ID: 230282
• Update Time: 2025-11-02

1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile
• Indole-3-carbonitrile
• 3-indolecarbonitrile
• 3-Cyanoindole
• (1H-indol-3-yl)carbonitrile
• 3-indolecarboxynitrile
• indole-3-acetonitrile
• NSC 24935
• CHIFTAQVXHNVRW-UHFFFAOYSA-N
• NSC24935
• zlchem 360
• 3-cyano-1H-indole
• PubChem7325
• 1H-indol-3-yl cyanide
• 1H-indole-3-kohlenitrile
• (1H)-indole-3-carbonitrile
• KSC274C1R
• 1H-Indole-3-carbonitrile #
• ARONIS001293
• ZLC0202
• BCP27281
• STK803037
• BS-3804
• AKOS000266284
• F3145-1028
• C-8795
• 1~{H}-indole-3-carbonitrile
• AM20060455
• DTXSID00282208
• A7922
• AC-27780
• SY027479
• MFCD00022717
• FT-0602389
• 5457-28-3
• 3-Cyanoindole, 98%
• CS-W007588
• CHEMBL46724
• EN300-86125
• Z57204989
• SCHEMBL186741
• NSC-24935
• SB14862
• BB 0242412
• 98Z
• BDBM50127708
• DB-011206
• 1H-Indole-3-carbonitrile; NSC 24935;
• ALBB-014499
• 625-994-9
• 5VCD2BB2FU
• 1H-indole-3-carbonitrile

• MDL： MFCD00022717
• Inchi： 1S/C9H6N2/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H
• InChI Key： CHIFTAQVXHNVRW-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2C=CC=CC1=2
• BRN： 120888

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 39.6

Experimental Properties

• Color/Form: Rose Bengal crystals
• Density: 1.1777 (rough estimate)
• Melting Point: 179-182 °C (lit.)
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 121.9 °C
• Refractive Index: 1.6211 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 39.58000
• LogP: 2.03958
• Sensitiveness: Air & Light Sensitive
• Solubility: Soluble in ethanol; Propanol, insoluble in water

1H-indole-3-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-indole-3-carbonitrile

Recent Advances in the Study of 1H-Indole-3-Carbonitrile (CAS: 5457-28-3) in Chemical Biology and Pharmaceutical Research

The compound 1H-indole-3-carbonitrile (CAS: 5457-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging roles in drug discovery.

Recent studies have demonstrated that 1H-indole-3-carbonitrile serves as a crucial scaffold in the development of novel kinase inhibitors, particularly targeting cancer-related pathways. A 2023 study published in the *Journal of Medicinal Chemistry* revealed its efficacy in inhibiting aberrant signaling in non-small cell lung cancer (NSCLC) models, with IC50 values in the low micromolar range. The compound's unique structural features, including its nitrile group and indole core, contribute to its binding affinity and selectivity.

In addition to its anticancer potential, 1H-indole-3-carbonitrile has shown promise as an anti-inflammatory agent. Research published in *Bioorganic & Medicinal Chemistry Letters* identified its ability to modulate NF-κB signaling, reducing pro-inflammatory cytokine production in macrophage models. This dual functionality—targeting both proliferative and inflammatory pathways—positions it as a valuable candidate for multifactorial diseases such as rheumatoid arthritis and certain cancers.

The synthetic accessibility of 1H-indole-3-carbonitrile has also been a focus of recent investigations. A 2024 *Organic Process Research & Development* paper detailed a scalable, green chemistry approach using palladium-catalyzed cyanation, achieving yields exceeding 85% while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale production, facilitating its transition from bench to bedside.

Looking ahead, researchers are exploring structure-activity relationships (SAR) to optimize 1H-indole-3-carbonitrile derivatives for enhanced pharmacokinetic properties. Computational modeling studies predict that modifications at the 5-position of the indole ring could improve blood-brain barrier penetration, opening new avenues for CNS-targeted therapies. These developments underscore the compound's growing importance in precision medicine and targeted drug design.